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Compound of Interest

Compound Name: Ulexite

Cat. No.: B576465

Essential Safety and Handling Guide for Ulexite

This guide provides immediate and essential safety protocols for laboratory professionals
handling Ulexite. It outlines necessary personal protective equipment (PPE), operational
procedures for handling and storage, and clear steps for disposal and emergency situations,
ensuring the safe and effective use of this material in a research environment.

Ulexite Properties and Exposure Limits

Ulexite is a borate mineral, chemically identified as Sodium-Calcium Pentaborate Octahydrate.
[1] It is generally considered a non-hazardous material with low acute oral and dermal
toxicities.[2][3][4] It presents as a white, odorless, granular substance that is not flammable,
combustible, or explosive.[2]
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Parameter

Value

Regulatory Body/Standard

Occupational Exposure Limits

OSHA PEL (Total Dust)

15 mg/m3 (8-hour TWA)

OSHA[1][2]

OSHA PEL (Respirable Dust)

5 mg/m3 (8-hour TWA)

OSHA[1][2]

Cal/OSHA PEL

10 mg/m3

Cal/lOSHA[1][3]

ACGIH TLV

10 mg/m3

ACGIH[2]

Toxicological Data

Acute Oral Toxicity (LD50, rat)

3200-3400 mg/kg of body
weight

[2](5]

Acute Dermal Toxicity (LD50,
rabbit)

>2000 mg/kg of body weight

[2][5]

Physical and Chemical

Properties
pH 9.2 [3]
Melting Point 870°C [3]

Solubility in Water

7.6 g/L (at 25°C)

[3]

Bulk Density

1410-1500 kg/m 3

[3]

Personal Protective Equipment (PPE)

Proper PPE is critical to minimize exposure and ensure safety. The following equipment should

be used when handling Ulexite, particularly when dust generation is likely.

o Respiratory Protection: To prevent inhalation of dust, especially in areas without adequate

ventilation, a NIOSH-approved particulate respirator (type N95 or better) is recommended.[2]

For emergencies or situations with unknown exposure levels, a full-face, positive-pressure,

air-supplied respirator should be used.[2]
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o Eye and Face Protection: Safety glasses or splash-resistant goggles are necessary to
protect against dust particles.[6][7] In very dusty conditions, goggles are preferred.[2] Eye
protection should comply with OSHA 29 CFR 1910.133 or European Standard EN166.[3][4]

e Hand and Skin Protection: Protective gloves (such as PVC, neoprene, or nitrile rubber)
should be worn to prevent skin contact, especially if skin is cut or abraded.[2][6][8] Wear
suitable protective clothing to prevent skin exposure.[4][6]

o Hygiene Measures: Always wash hands thoroughly with soap and water after handling
Ulexite and before eating, drinking, or smoking.[3][6] Do not eat, drink, or smoke in work
areas.[6][8]

Operational Plan: Handling and Storage
Handling:

o Ventilation: Use Ulexite in a well-ventilated area. Local exhaust ventilation is preferred to
control dust at its source.[1][2]

e Minimize Dust: Employ good housekeeping procedures to minimize dust generation and
accumulation.[1][2] Avoid actions that create dust, such as vigorous shaking or scooping.

e Avoid Incompatibles: Keep Ulexite away from strong reducing agents, as reactions can
generate explosive hydrogen gas.[1][2]

e Personal Hygiene: Avoid breathing dust and contact with eyes or clothing.[3][4]
Storage:

o Container Integrity: Keep containers tightly closed and store them indoors in a cool, dry, and
well-ventilated location.[1][6]

e Proper Stacking: Store bags to prevent accidental damage. If stacking, ensure they are
stable and secure against collapse.[7]

o First-In, First-Out: Handle bags on a first-in, first-out basis to maintain package integrity.[1]
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Disposal Plan

Ulexite is not classified as a hazardous waste under the Resource Conservation and Recovery
Act (RCRA).[2]

Collection: Sweep up or vacuum spilled material to minimize dust generation and place it in a
suitable, sealed container for disposal.[3]

Disposal: Small quantities can typically be disposed of in a landfill.[2]

Regulatory Compliance: Always dispose of the material in accordance with all applicable
local, state, and federal regulations.[1] Contact local authorities or a licensed waste disposal
service for specific guidance.[1][2]

Emergency Procedures and First Aid

First Aid Measures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 20 minutes, holding
the eyelids open.[1] If irritation persists, seek medical attention.[1][2]

Skin Contact: Wash the affected area with soap and water.[1][2] Ulexite is not known to
irritate intact skin, but medical attention should be sought if irritation occurs.[2][7]

Inhalation: Move the individual to fresh air.[1] If symptoms like nose or throat irritation occur,
or if breathing is difficult, seek medical attention.[1] If the person is not breathing, provide
artificial respiration.[1][7]

Ingestion: If large amounts (more than a teaspoon) are swallowed, give two glasses of water
or milk to drink and seek medical attention.[1] Do not induce vomiting.[7] Never give anything
by mouth to an unconscious person.[1]

Accidental Release Measures:

Isolate Area: Keep unnecessary personnel away from the spill area.[2][8]

Ventilate: Ensure the area of the spill is well-ventilated.[2][6]
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» Containment: Contain and recover the material when possible.[2] Use methods like
vacuuming or sweeping that do not generate excessive dust.[1]

e Environmental Protection: Prevent Ulexite from entering drains or water bodies, as high
concentrations can be harmful to vegetation.[1]

Caption: Workflow for managing a Ulexite-related safety incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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